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This guide provides essential safety protocols and operational procedures for the handling and
disposal of FHD-609, a potent and selective degrader of the BRD9 protein.[1][2][3] Given its
mechanism of action as a cytotoxic agent in cancer research and its classification, all handling
must be conducted with strict adherence to the safety measures outlined below to minimize
exposure.[3][4]

Hazard Identification and Classification

FHD-609 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting
effects. As a potent compound under investigation, it should be handled with extreme caution,
assuming high toxicity via all routes of exposure (inhalation, ingestion, and skin contact). The
official GHS classification is summarized below.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life.

) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1 ] )
with long lasting effects.
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Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE) and
Engineering Controls

Engineering controls are the primary means of minimizing exposure. PPE should be used in

conjunction with these controls as the final barrier. For potent compounds like FHD-609,

exposure should be kept "as low as reasonably achievable” (ALARA).

Engineering Controls:

Solid FHD-609: All work involving the powder form (e.g., weighing, aliquoting) must be
performed within a certified containment device such as a negative pressure ventilated
balance enclosure, a Class Il biological safety cabinet, or a glove box to prevent
aerosolization and inhalation.

Liquid FHD-609: Handling of solutions should be performed within a certified chemical fume
hood.

Required Personal Protective Equipment (PPE):

Hand Protection: Double gloving is mandatory. Use two pairs of chemical-resistant nitrile
gloves. The outer glove should be changed immediately upon contamination or every 30-60
minutes during extended procedures.
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e Eye and Face Protection: ANSI-rated safety glasses with side shields are required at all
times. When handling the solid powder outside of an isolator or during procedures with a
splash risk, a face shield must be worn in addition to safety glasses.

o Respiratory Protection: When handling solid FHD-609, a fit-tested N95 respirator is the
minimum requirement, even when using a ventilated enclosure. For higher-risk activities or in
the absence of adequate engineering controls, a powered air-purifying respirator (PAPR) is
recommended.

» Skin and Body Protection: A disposable, solid-front laboratory coat with tight-fitting cuffs is
required. Ensure it is fully buttoned. Full-length pants and closed-toe shoes are mandatory.

Detailed Protocol: Preparation of a 10 mM DMSO
Stock Solution

This protocol outlines the step-by-step procedure for safely weighing FHD-609 powder and
preparing a stock solution.

Materials:

FHD-609 powder (CAS No. 2676211-64-4)

e Anhydrous or fresh DMSO

o Calibrated analytical balance inside a ventilated enclosure
o Chemical-resistant weigh paper or weigh boat

e Spatula

o Appropriately sized sterile conical tubes or vials

» Vortex mixer

Procedure:

e Preparation:
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o Designate a specific work area within the chemical fume hood for the procedure.

o Don all required PPE as described in Section 2 (double gloves, safety glasses, face
shield, disposable lab coat).

o Place all necessary equipment (spatula, vials, DMSO) into the fume hood or ventilated
enclosure.

» Weighing FHD-609 (Molecular Weight: 829.00 g/mol ):

o Inside the ventilated balance enclosure, carefully transfer the desired amount of FHD-609
powder onto the weigh paper. For 1 mL of a 10 mM solution, you will need 8.29 mg.

o Use a "lift and tap" motion with the spatula to minimize aerosol generation. Avoid scraping
or vigorous movements.

o Once the target weight is achieved, carefully fold the weigh paper and place it into the
labeled conical tube.

¢ Solubilization:

o Ensure the conical tube cap is securely fastened. Remove the tube from the balance
enclosure and transfer it to the chemical fume hood.

o Using a calibrated pipette, add the calculated volume of DMSO to the tube containing the
FHD-609 powder. FHD-609 is soluble in DMSO at concentrations up to 100 mg/mL.

o Secure the cap and vortex the solution until the powder is completely dissolved.

o Storage:
o FHD-609 stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.
o Store aliquots at -80°C for long-term stability (up to 1 year).

e Decontamination and Cleanup:
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o All disposable materials that contacted the powder (weigh paper, outer gloves, pipette tips)
must be disposed of as cytotoxic solid waste.

o Wipe down the spatula, balance, and work surfaces with a suitable decontamination
solution (e.g., 70% ethanol followed by a surface cleaner).

Operational Workflow and Disposal Plan

A systematic workflow is critical for safety. The following diagram and disposal plan provide a
comprehensive overview from preparation to waste management.
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Caption: Safe Handling Workflow for Potent Compounds.
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Disposal Plan: All waste generated from handling FHD-609 must be treated as cytotoxic waste
and segregated accordingly.

e Solid Cytotoxic Waste:

o Container: Use a designated, puncture-proof container clearly labeled "Cytotoxic Waste"
with the biohazard symbol.

o Items: Includes used gloves, lab coats, weigh papers, pipette tips, and any other
contaminated disposable labware.

 Liquid Cytotoxic Waste:

o Container: Use a designated, sealed, and shatter-proof container labeled "Cytotoxic Liquid
Waste."

o ltems: Includes unused FHD-609 solutions and contaminated solvents. Do not mix with
other chemical waste streams.

e Sharps Waste:

o Container: Use a standard sharps container that is also labeled "Cytotoxic."

o Items: Includes any needles or syringes used for administration in in vivo studies.

All waste must be disposed of through an approved hazardous waste management service in
accordance with institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for FHD-
609]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543193/docs#comprehensive-safety-and-handling-
guide-for-fhd-609]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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